![molecular formula C4H7N3O B1643834 5-Ethyl-1,2,4-oxadiazol-3-amine CAS No. 171006-96-5](/img/structure/B1643834.png)
5-Ethyl-1,2,4-oxadiazol-3-amine
Overview
Description
5-Ethyl-1,2,4-oxadiazol-3-amine is a chemical compound with the molecular formula C4H7N3O. It has a molecular weight of 113.12 . It’s a type of oxadiazole, which is a class of heterocyclic aromatic organic compounds containing a five-membered ring with two carbon atoms, two nitrogen atoms, and one oxygen atom .
Synthesis Analysis
The synthesis of 1,2,4-oxadiazoles, including this compound, often involves the reaction of amidoximes with carboxylic acids or their derivatives . Another method involves the reaction of phenyl acetic acid derivatives with thiosemicarbazide .Molecular Structure Analysis
The molecular structure of this compound consists of a five-membered ring with two nitrogen atoms, one oxygen atom, and two carbon atoms . The InChI code for this compound is 1S/C4H7N3O/c1-2-3-6-4(5)7-8-3/h2H2,1H3,(H2,5,7) .Scientific Research Applications
Synthesis and Characterization
5-Ethyl-1,2,4-oxadiazol-3-amine is a chemical compound that has seen various synthetic approaches and characterizations in scientific research. For instance, a series of novel derivatives were synthesized starting from carbazole, leading to compounds with significant antibacterial, antifungal, and anticancer activities. These compounds were thoroughly characterized using UV, FT-IR, 1H-NMR, MS spectral studies, and elemental analysis (Sharma, Kumar, & Pathak, 2014). Another study focused on the microwave-assisted synthesis of hybrid molecules containing penicillanic acid or cephalosporanic acid moieties linked with 1,3,4-oxadiazole, which were then screened for antimicrobial, antilipase, and antiurease activities, showcasing the diverse biological potential of these compounds (Başoğlu, Ulker, Alpay‐Karaoglu, & Demirbas, 2013).
Anticancer and Antimicrobial Activities
The potential of this compound derivatives in anticancer and antimicrobial applications has been extensively explored. A study synthesized a series of carbazole conjugates, evaluated them against human breast cancer cell lines, and found significant activity, highlighting the anticancer potential of these compounds (Verma, Awasthi, & Jain, 2022). Additionally, compounds synthesized from 5-(2-amino-3-pyridyl)-2-thioxo-3H-1,3,4-oxadiazole demonstrated antiproliferative activity against human tumor cell lines, further supporting the anticancer relevance of this compound derivatives (Liszkiewicz, Kowalska, Wietrzyk, & Opolski, 2003). The antimicrobial activities of new 1,2,4-triazole derivatives, synthesized from various ester ethoxycarbonylhydrazones and primary amines, were also explored, revealing good or moderate activities against test microorganisms, illustrating the broad spectrum of biological applications of these compounds (Bektaş, Karaali, Sahin, Demirbaş, Karaoglu, & Demirbas, 2007).
Novel Synthetic Approaches
Research into this compound and its derivatives has also focused on novel synthetic approaches. One study developed a practical, chromatography-free synthesis of a 5-lipoxygenase inhibitor, involving asymmetric zincate addition and reductive amination, showcasing innovative methods in synthesizing oxadiazole derivatives (Gosselin et al., 2010). Another research avenue explored the ring-fission and C–C bond cleavage reactions with N-alkyl-N-methyl-N-[(5-phenyl-1,2,4-oxadiazol-3-yl)methyl]amine, revealing unique chemical behaviors and potential synthetic pathways (Jäger, Laggner, Mereiter, & Holzer, 2002).
Future Directions
properties
IUPAC Name |
5-ethyl-1,2,4-oxadiazol-3-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H7N3O/c1-2-3-6-4(5)7-8-3/h2H2,1H3,(H2,5,7) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OMFADAFZDYXVOK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NC(=NO1)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H7N3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
113.12 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
171006-96-5 | |
Record name | 5-ethyl-1,2,4-oxadiazol-3-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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